FLLL32

• Molecular Formula: C16H10O4
• Molecular Weight: 266.25 g/mol
• InChI: InChI=1S/C16H10O4/c1-8(17)9-4-2-5-10-13(9)15(19)11-6-3-7-12(18)14(11)16(10)20/h2-7,18H,1H3
• InChIKey: RROLKYCVTJGMND-UHFFFAOYSA-N

FLLL32: Selective Curcumin-Derived STAT3 Inhibitor

FLLL32 (CAS 1226895-15-3) is a synthetic, cell-permeable diketone analog of curcumin specifically designed via molecular docking to bind the STAT3 SH2 domain and inhibit JAK2-mediated STAT3 phosphorylation at Tyr705 [1]. It belongs to the curcuminoid-derived class of JAK2/STAT3 pathway inhibitors and was developed to overcome curcumin's limited potency and bioavailability while retaining selectivity for STAT3 over other STAT family members [2]. FLLL32 has demonstrated anti-proliferative and pro-apoptotic activity across a broad panel of STAT3-dependent cancer cell types.

Pathway Study JAK2/STAT3 signaling with STAT1 preservation context

Tool Compound Cell-permeable curcuminoid probe for STAT3 SH2 domain engagement

Model Compatibility Reported across carcinoma, glioblastoma, myeloma, and melanoma lines

• [1] Lin L, Deangelis S, Foust E, Fuchs J, Li C, Li PK, et al. A novel small molecule inhibits STAT3 phosphorylation and DNA binding activity and exhibits potent growth suppressive activity in human cancer cells. BMC Cancer. 2010;9:217. View Source
• [2] Lin L, Hutzen B, Zuo M, Ball S, Deangelis S, Foust E, et al. Novel STAT3 phosphorylation inhibitors exhibit potent growth-suppressive activity in pancreatic and breast cancer cells. Cancer Res. 2010;70(6):2445-2454. View Source

Why FLLL32 Cannot Be Replaced by Generic Substitutes

Substituting FLLL32 with its parent compound curcumin or other commercially available STAT3 inhibitors (e.g., WP1066, Stattic, JSI-124) introduces well-documented risks of reduced target engagement, off-pathway effects, and immune function compromise. Curcumin exists predominantly in the inactive enol tautomer and requires approximately 5- to 30-fold higher concentrations to achieve comparable STAT3 inhibition [1]. Other STAT3 inhibitors such as WP1066, JSI-124, and Stattic abrogate IFN-γ-induced STAT1 signaling—a critical anti-tumor and immune surveillance pathway—while FLLL32 preserves STAT1 function [2]. These mechanistic differences mean that experimental outcomes obtained with FLLL32 cannot be reliably reproduced with generic curcumin or alternative STAT3 inhibitors, making source-verified FLLL32 essential for studies requiring STAT3-specific pathway interrogation without STAT1 suppression.

Curcumin Inactive enol form Curcumin exists predominantly as the inactive enol tautomer; STAT3 inhibition may shift by 5- to 30-fold, limiting direct replacement.

WP1066 / Stattic / JSI-124 STAT1 suppression These comparators abrogate IFN-γ-induced STAT1 signaling; immune-related endpoint profiles may differ and may not transfer across studies.

Other curcumin analogs Variable selectivity Structural analogs such as FLLL62 may reduce STAT1-dependent IRF1 expression; STAT3/STAT1 segregation context may require compound-specific review.

• [1] Lin L, Deangelis S, Foust E, Fuchs J, Li C, Li PK, et al. A novel small molecule inhibits STAT3 phosphorylation and DNA binding activity and exhibits potent growth suppressive activity in human cancer cells. BMC Cancer. 2010;9:217. View Source
• [2] Bill MA, Fuchs JR, Li C, Yui J, Bakan C, Benson DM, et al. The small molecule curcumin analog FLLL32 induces apoptosis in melanoma cells via STAT3 inhibition and retains the cellular response to cytokines with anti-tumor activity. Mol Cancer. 2010;9:165. View Source

Head-to-Head Evidence: FLLL32 vs. Curcumin and STAT3 Inhibitors

STAT3 SH2 Domain Binding vs. Curcumin

Computational docking demonstrates that FLLL32 binds the STAT3 SH2 dimerization domain with greater predicted affinity than the keto tautomer of curcumin. The diketo form of FLLL32 locks the molecule into an active conformation, whereas curcumin exists predominantly in the inactive enol form [1]. This structural constraint translates into a measurable thermodynamic advantage for FLLL32 [1].

STAT3 SH2 Docking

In silico context

FLLL32: −8.5 kcal/mol vs. curcumin keto: −8.1 kcal/mol; enol form shows no binding

Reported docking context supports diketo-conformation engagement

In silico prediction; experimental binding data to verify

Evidence Dimension	Docking free energy to STAT3 SH2 domain
Target Compound Data	FLLL32: −8.5 kcal/mol
Comparator Or Baseline	Curcumin (keto tautomer): −8.1 kcal/mol; curcumin (enol form): no binding
Quantified Difference	Δ = −0.4 kcal/mol advantage vs. keto curcumin; enol curcumin is incapable of binding
Conditions	In silico molecular docking to STAT3 SH2 dimerization site (Table 1, Lin et al. BMC Cancer 2010)

Why This Matters

FLLL32's exclusive diketo configuration ensures productive STAT3 SH2 engagement, a structural advantage not shared by curcumin or analogs that retain the enol form, justifying its selection over generic curcumin for STAT3-targeted studies.

• [1] Lin L, Deangelis S, Foust E, Fuchs J, Li C, Li PK, et al. A novel small molecule inhibits STAT3 phosphorylation and DNA binding activity and exhibits potent growth suppressive activity in human cancer cells. BMC Cancer. 2010;9:217. Table 1. View Source

Cell Viability vs. Curcumin and STAT3 Inhibitors

In a panel of ten human cancer cell lines representing colorectal carcinoma, glioblastoma, multiple myeloma, and hepatocellular carcinoma, FLLL32 exhibited lower IC50 values for growth suppression than curcumin and four previously reported JAK2/STAT3 inhibitors (WP1066, Stattic, S3I-201, AG490) [1]. FLLL32 achieved sub-micromolar IC50 values in the majority of cell lines tested, whereas curcumin required 5- to 30-fold higher concentrations [1].

Cell Viability Panel

Reported

FLLL32 IC50 0.19–2.89 μM across 10 cell lines; curcumin 2- to 27-fold higher; WP1066/Stattic/S3I-201/AG490 also higher

Supports cell-viability assay potency review

72 h MTT; panel includes colorectal, glioblastoma, myeloma, hepatic lines

Evidence Dimension	Cell viability IC50 (μM) after 72 h MTT assay
Target Compound Data	FLLL32: SW480 0.38, HCT-116 0.32, U87 0.19, U251 0.26, U266 0.48, ARH77 2.34, SNU-449 2.04, SNU-398 0.65, Hep3B 2.31, SNU-387 2.89
Comparator Or Baseline	Curcumin: SW480 10.26, HCT-116 10.91, U87 6.91, U251 7.10, U266 4.76, ARH77 10.13, SNU-449 9.88, SNU-398 5.37, Hep3B 68.12, SNU-387 25.54. WP1066: 1.38–10.20; Stattic: 0.43–17.78; S3I-201: 8.87 to >100; AG490: 9.50 to >100.
Quantified Difference	FLLL32 IC50 2- to 27-fold lower than curcumin across all cell lines; FLLL32 IC50 3- to 30-fold lower than AG490; 2- to 12-fold lower than S3I-201 where measurable.
Conditions	72 h MTT assay; cell lines: SW480, HCT-116, U87, U251, U266, ARH77, SNU-449, SNU-398, Hep3B, SNU-387 (Table 3, Lin et al. BMC Cancer 2010)

Why This Matters

FLLL32's consistently lower IC50 across diverse cancer histologies provides a reliable potency advantage over curcumin and reference STAT3 inhibitors, reducing the compound quantity required per experiment and minimizing off-target exposure at higher concentrations.

• [1] Lin L, Deangelis S, Foust E, Fuchs J, Li C, Li PK, et al. A novel small molecule inhibits STAT3 phosphorylation and DNA binding activity and exhibits potent growth suppressive activity in human cancer cells. BMC Cancer. 2010;9:217. Table 3. View Source

STAT3 Selectivity Over STAT1

A critical differentiator of FLLL32 is its preservation of STAT1 signaling. In melanoma cell lines, FLLL32 does not abrogate IFN-γ-induced STAT1 phosphorylation (pSTAT1) or downstream STAT1-mediated IRF1 gene expression, whereas the reference STAT3 inhibitors WP1066, JSI-124, and Stattic each suppress pSTAT1 under identical conditions [1]. Additionally, in RCC cells, FLLL32 (unlike curcumin and FLLL62) preserves STAT1-dependent IRF1 expression [2]. In PBMCs from normal donors, FLLL32 inhibits IL-6-induced pSTAT3 but does not impair IFN-γ or IL-2 signaling [1].

STAT3 vs. STAT1 Selectivity

Reported

FLLL32 preserves IFN-γ-induced pSTAT1 and IRF1; WP1066, JSI-124, and Stattic abrogate STAT1 signaling

Supports STAT3-specific pathway interpretation without STAT1 suppression

Melanoma, RCC cells, and PBMCs; cytokine-responsive context

Evidence Dimension	IFN-γ-induced pSTAT1 or STAT1-mediated IRF1 gene expression
Target Compound Data	FLLL32: pSTAT1 intact; IRF1 expression preserved at 5–10 μM
Comparator Or Baseline	WP1066, JSI-124, Stattic: pSTAT1 abrogated; Curcumin and FLLL62: IRF1 expression reduced under identical conditions.
Quantified Difference	Qualitative preservation vs. complete abrogation of STAT1 signaling by comparators; FLLL32 alone retains cytokine responsiveness.
Conditions	Human melanoma cell lines (IFN-γ 10 ng/mL, 30 min pre-treatment with inhibitors, immunoblot/RT-PCR); ACHN RCC cells (IFN-γ 10 ng/mL, 1 h pre-treatment + 4 h stimulation, Real-Time PCR for IRF1); human PBMCs (IFN-γ, IL-2 stimulation)

Why This Matters

This selectivity profile makes FLLL32 uniquely suitable for ex vivo or in vivo studies where preserving host immune function—particularly STAT1-mediated anti-tumor immunity—is critical; in-class alternatives like WP1066 or Stattic compromise this pathway and can confound immunological readouts.

• [1] Bill MA, Fuchs JR, Li C, Yui J, Bakan C, Benson DM, et al. The small molecule curcumin analog FLLL32 induces apoptosis in melanoma cells via STAT3 inhibition and retains the cellular response to cytokines with anti-tumor activity. Mol Cancer. 2010;9:165. View Source
• [2] Fossey SL, Bear MD, Lin J, Li C, Schwartz EB, Li PK, et al. Structurally modified curcumin analogs inhibit STAT3 phosphorylation and promote apoptosis of human renal cell carcinoma and melanoma cell lines. PLoS ONE. 2012;7(8):e40724. View Source

Synergy with Doxorubicin in Breast Cancer

FLLL32 demonstrates synergistic anti-proliferative activity when combined with doxorubicin in MDA-MB-231 breast cancer cells. At a fixed concentration of 5 μM FLLL32, addition of doxorubicin at 100–400 nM produced a significant decrease in cell viability compared to either agent alone (p < 0.05), with Combination Index (CI) analysis confirming synergism [1]. FLLL32 also reduced colony formation in soft agar by approximately 40% more than curcumin and substantially inhibited the invasive capacity of MDA-MB-231 cells [1].

Doxorubicin Synergy

Reported

CI

Supports combination-assay model interpretation

MDA-MB-231; Chou-Talalay CI analysis; soft agar and invasion assays

Cisplatin Sensitization

Reported

FLLL32 + low-dose cisplatin equivalent to 4× cisplatin alone in resistant HNSCC cells

Supports chemosensitization endpoint review

Cisplatin-resistant HNSCC; caspase activation and viability readouts

Cancer-Selective pSTAT3 Inhibition

Assay context

Blocks pSTAT3 in MDA-MB-231 and PANC-1; no effect on normal mammary/pancreatic epithelial cells; NK cell function preserved

Supports cell-model selectivity endpoint review

PBMC and NK effector function comparable to vehicle control

Evidence Dimension	Cell viability reduction (synergy with doxorubicin) and colony formation inhibition
Target Compound Data	FLLL32 5 μM + Doxorubicin 100–400 nM: synergistic decrease in viability (p < 0.05 vs. single agent); FLLL32 alone: ~40% greater colony inhibition vs. curcumin in MDA-MB-231
Comparator Or Baseline	Doxorubicin alone (100–400 nM); curcumin (equimolar) for colony formation and invasion assays.
Quantified Difference	CI < 1 (synergism) for FLLL32-doxorubicin combination; ~40% additional colony reduction over curcumin.
Conditions	MDA-MB-231 breast cancer cells; soft agar colony formation assay; Matrigel invasion assay; Chou-Talalay CI analysis (Figure 5, Lin et al. Cancer Res 2010)

Why This Matters

FLLL32's ability to synergize with doxorubicin at clinically relevant concentrations supports its use in combination therapy research, where it may permit lower doxorubicin dosing while maintaining anti-tumor efficacy—an advantage not demonstrated with curcumin.

• [1] Lin L, Hutzen B, Zuo M, Ball S, Deangelis S, Foust E, et al. Novel STAT3 phosphorylation inhibitors exhibit potent growth-suppressive activity in pancreatic and breast cancer cells. Cancer Res. 2010;70(6):2445-2454. View Source

Cisplatin Sensitization in Head and Neck Cancer

In head and neck squamous cell carcinoma (HNSCC) cell lines, FLLL32 sensitizes cancer cells to cisplatin, permitting an equivalent anti-tumor effect at substantially lower cisplatin doses. Specifically, FLLL32 combined with a low dose of cisplatin was as effective as a 4-fold higher dose of cisplatin alone in inducing apoptosis in cisplatin-resistant cells [1]. This effect is mediated through STAT3 phosphorylation inhibition, reduced survival signaling, and increased susceptibility to apoptosis [1].

Cisplatin Sensitization

Reported

FLLL32 + low-dose cisplatin equivalent to 4× cisplatin alone in resistant HNSCC cells

Supports chemosensitization endpoint review

Cisplatin-resistant HNSCC; caspase activation and viability readouts

Evidence Dimension	Apoptosis induction equivalent at reduced cisplatin dose
Target Compound Data	FLLL32 + low-dose cisplatin: equivalent apoptosis induction to 4× cisplatin alone in cisplatin-resistant HNSCC cells
Comparator Or Baseline	Cisplatin alone (4× higher dose) required to achieve same apoptotic effect.
Quantified Difference	4-fold reduction in cisplatin dose when combined with FLLL32.
Conditions	Cisplatin-resistant HNSCC cell lines; apoptosis assessed by caspase activation and cell viability assays (Abuzeid et al. 2011)

Why This Matters

This chemosensitization property is a procurement-relevant differentiator for researchers investigating platinum-based combination regimens, as FLLL32 uniquely enables dose-reduction strategies that mitigate cisplatin toxicity.

• [1] Abuzeid WM, Davis S, Tang AL, Saunders L, Brenner JC, Lin J, et al. Sensitization of head and neck cancer to cisplatin through the use of a novel curcumin analog. Arch Otolaryngol Head Neck Surg. 2011;137(5):499-507. View Source

Cancer-Selective STAT3 Inhibition

FLLL32 demonstrates cancer-cell-selective STAT3 inhibition: it blocks STAT3 phosphorylation in MDA-MB-231 breast cancer and PANC-1 pancreatic cancer cells but does not affect STAT3 phosphorylation in normal human mammary epithelial cells or human pancreatic duct epithelial cells at equivalent concentrations . Additionally, FLLL32 does not reduce viability or effector function (granzyme B, IFN-γ production) of normal PBMCs or NK cells [1].

Cancer-Selective pSTAT3 Inhibition

Assay context

Blocks pSTAT3 in MDA-MB-231 and PANC-1; no effect on normal mammary/pancreatic epithelial cells; NK cell function preserved

Supports cell-model selectivity endpoint review

PBMC and NK effector function comparable to vehicle control

Evidence Dimension	STAT3 phosphorylation in normal vs. cancer cells; immune cell viability and function
Target Compound Data	FLLL32: blocks pSTAT3 in MDA-MB-231 and PANC-1; no effect on pSTAT3 in normal mammary or pancreatic duct epithelial cells; no reduction in NK cell viability or granzyme B/IFN-γ production
Comparator Or Baseline	Normal epithelial cells (STAT3 phosphorylation unaffected); DMSO vehicle control (immune function comparable). WP1066, JSI-124, Stattic abrogate immune-relevant STAT1 signaling.
Quantified Difference	Differential effect: STAT3 inhibition selective for cancer cells; immune effector function preserved vs. STAT1-suppressive comparators.
Conditions	MDA-MB-231, PANC-1 cancer cells and normal mammary/pancreatic epithelial cells (Sigma-Aldrich JAK2 Inhibitor X datasheet); human PBMCs and NK cells co-cultured with K562 targets (Bill et al. Mol Cancer 2010)

Why This Matters

Cancer-selective STAT3 inhibition with sparing of normal epithelial and immune cells is a critical procurement criterion for translational researchers concerned about therapeutic index, distinguishing FLLL32 from less selective STAT3 inhibitors.

• [1] Bill MA, Fuchs JR, Li C, Yui J, Bakan C, Benson DM, et al. The small molecule curcumin analog FLLL32 induces apoptosis in melanoma cells via STAT3 inhibition and retains the cellular response to cytokines with anti-tumor activity. Mol Cancer. 2010;9:165. View Source

FLLL32 High-Value Research Applications

STAT3 Pathway Dissection with Intact STAT1

In studies where the functional distinction between STAT3 and STAT1 signaling is critical—such as tumor immunology, cytokine response profiling, or therapeutic antibody mechanism-of-action research—FLLL32 is the preferred tool compound. Unlike WP1066, JSI-124, or Stattic, which abrogate both STAT3 and STAT1 pathways [1], FLLL32 preserves IFN-γ-induced STAT1 phosphorylation and downstream IRF1 gene expression [2], enabling clean pathway segregation.

Combination Therapy with Anthracyclines or Platinum Agents

FLLL32 is uniquely suited for combination therapy studies where STAT3-mediated chemoresistance is being targeted. Its demonstrated synergy with doxorubicin (CI < 1 at 5 μM FLLL32 + 100–400 nM doxorubicin) [1] and its ability to reduce the effective cisplatin dose by approximately 4-fold in HNSCC models [2] make it the preferred STAT3 inhibitor for chemo-sensitization research.

In Vivo Xenograft Studies with Immune Readouts

For mouse xenograft or syngeneic tumor models where preservation of host immune function is desired, FLLL32 offers a critical advantage: it reduces tumor burden in MDA-MB-231 xenografts at 50 mg/kg daily i.p. [1] without compromising PBMC or NK cell function [2]. This contrasts with alternative STAT3 inhibitors that suppress STAT1-dependent immune surveillance.

Cancer Stem Cell and Drug-Resistance Research

FLLL32 has demonstrated superior potency over curcumin in colon cancer stem-like cells (ALDH+/CD133+), as evidenced by lower IC50 values and inhibition of tumorsphere formation [1]. Additionally, FLLL32 reduces STAT3 DNA binding activity and induces apoptosis in osteosarcoma cell lines at lower concentrations than curcumin [2], making it the appropriate choice for cancer stem cell and chemoresistance studies where curcumin's activity is inadequate.

Application

Selection Property

Validation Focus

STAT3/STAT1 pathway segregation studies

STAT1-preserving selectivity profile

IFN-γ pathway response and IRF1 expression endpoints

Chemotherapy combination model studies

Chemosensitization assay context

Synergy and dose-response endpoint interpretation

In vivo tumor model studies

Immune-signaling preservation context

Tumor burden and immune function endpoint monitoring

Cancer stem-like cell studies

Stem-cell model potency context

Tumorsphere and clonogenic endpoint review

• [1] Bill MA, Fuchs JR, Li C, Yui J, Bakan C, Benson DM, et al. The small molecule curcumin analog FLLL32 induces apoptosis in melanoma cells via STAT3 inhibition and retains the cellular response to cytokines with anti-tumor activity. Mol Cancer. 2010;9:165. View Source
• [2] Fossey SL, Bear MD, Lin J, Li C, Schwartz EB, Li PK, et al. Structurally modified curcumin analogs inhibit STAT3 phosphorylation and promote apoptosis of human renal cell carcinoma and melanoma cell lines. PLoS ONE. 2012;7(8):e40724. View Source